Potassium tris(4-nitrophenyl)methanide

• CAS No.: 62122-53-6
• Molecular Formula: C19H12KN3O6
• Molecular Weight: 417.4 g/mol
• InChI: InChI=1S/C19H12N3O6.K/c23-20(24)16-7-1-13(2-8-16)19(14-3-9-17(10-4-14)21(25)26)15-5-11-18(12-6-15)22(27)28;/h1-12H;/q-1;+1
• InChI Key: XJODXALGIOPWOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[C-](C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=C(C=C3)[N+](=O)[O-])[N+](=O)[O-].[K+]

Description

Potassium tris(4-nitrophenyl)methanide is a carbanion salt characterized by a central carbon atom bound to three 4-nitrophenyl groups and stabilized by a potassium counterion. The electron-withdrawing nitro groups enhance the stability of the methanide anion by delocalizing negative charge through resonance. This article synthesizes data from diverse sources to compare Potassium tris(4-nitrophenyl)methanide with similar compounds, focusing on structural, electronic, and functional differences.

Comparison with Similar Compounds

Table 1: Substituent Effects on Methanide Analogs

Compound	Substituent	Key Property	Reference
Tris(4-methylbenzoyl)methanide	4-CH₃	High quantum yields (Nd³⁺: Φ = 0.15)
Potassium tris(4-nitrophenyl)methanide	4-NO₂	Predicted high stability, lower luminescence

Central Atom Variation: Methanide vs. Sulfate vs. Phosphate

The central atom in tris(aryl) compounds dictates charge distribution, solubility, and reactivity:

• Potassium 4-nitrophenyl sulfate (C₆H₄NO₆SK·H₂O) contains a sulfur center in a sulfate group (-SO₄²⁻). Its high aqueous solubility and stability in Tris buffers make it a substrate for arylsulfatase assays .
• Tris(4-nitrophenyl)phosphate (C₁₈H₁₂N₃O₁₀P) features a phosphorus atom in a phosphate ester. The electronegative P=O bonds increase hydrolytic stability compared to methanides, enabling applications in enzymatic phosphorylation studies .
• Potassium tris(4-nitrophenyl)methanide , with a carbon-centered anion, likely exhibits lower solubility in water but higher solubility in organic solvents due to its bulky, hydrophobic aryl groups.

Table 2: Central Atom Influence on Properties

Compound	Central Atom	Charge	Solubility	Application	Reference
Potassium 4-nitrophenyl sulfate	S	-2	High (aqueous)	Enzyme assays
Tris(4-nitrophenyl)phosphate	P	0	Moderate (organic)	Phosphorylation studies
Potassium tris(4-nitrophenyl)methanide	C	-1	Low (organic)	Coordination chemistry

Counterion Influence: Potassium vs. Rubidium

Counterions affect crystal packing and coordination geometry. Shannon’s revised ionic radii () show K⁺ (1.51 Å) is smaller than Rb⁺ (1.66 Å) in 8-coordinate environments . In β-triketonate polymers, Rb⁺ facilitates larger coordination spheres, enhancing lanthanide luminescence by reducing steric crowding . Potassium’s smaller size in tris(4-nitrophenyl)methanide may limit ligand flexibility but improve charge density for stronger ion pairing.

Photophysical and Chemical Properties

Comparisons with β-diketonate complexes () suggest that tris(aryl)methanides with nitro groups may exhibit:

• Reduced quantum yields compared to methyl-substituted analogs due to nitro-induced quenching.
• Enhanced thermal stability from strong C-NO₂ bonds.
• Lower basicity of the carbanion, reducing reactivity toward electrophiles.

Q & A

Basic: How can the molecular structure of potassium tris(4-nitrophenyl)methanide be confirmed experimentally?

Methodological Answer:
Structural confirmation typically involves single-crystal X-ray diffraction (SC-XRD) . After synthesis, high-purity crystals are grown via slow evaporation or diffusion methods. Diffraction data collected using synchrotron or laboratory sources are refined with programs like SHELXL to resolve bond lengths and angles . Shannon's revised ionic radii data can help validate coordination geometry, particularly for potassium ion interactions with nitrophenyl groups . For non-crystalline samples, solid-state NMR (e.g., $^{13}\text{C}$ CP/MAS) and FT-IR spectroscopy can corroborate functional groups, though spectral complexity due to nitro and aromatic moieties may require DFT-assisted assignments.

Basic: What experimental precautions are critical for maintaining the stability of potassium tris(4-nitrophenyl)methanide during storage?

Methodological Answer:
The compound’s stability is likely compromised by moisture and oxygen due to the potassium ion’s hygroscopicity and the nitro groups’ redox sensitivity. Storage under inert gas (argon or nitrogen) in desiccated environments (-20°C) is essential . Decomposition pathways can be monitored via thermogravimetric analysis (TGA) and HPLC-MS/MS to detect breakdown products like 4-nitrophenol or methanide derivatives . Regular $^{1}\text{H}$ NMR in deuterated DMSO can assess purity over time.

Advanced: How can researchers resolve contradictions in spectroscopic data (e.g., NMR splitting vs. computational predictions) for this compound?

Methodological Answer:
Discrepancies often arise from paramagnetic impurities (e.g., trace metals) or dynamic effects (e.g., rotational barriers in nitrophenyl groups). Steps:

Purification : Recrystallize or use preparative HPLC to eliminate paramagnetic contaminants .

Variable-temperature NMR : Identify broadening or splitting changes to detect conformational dynamics .

DFT Calculations : Optimize geometry using Gaussian or ORCA, incorporating solvent effects (e.g., IEFPCM for DMSO). Compare computed $^{1}\text{H}$ chemical shifts with experimental data .

EPR Spectroscopy : Rule out unpaired electrons from unintended redox reactions during synthesis .

Advanced: What strategies optimize the synthesis yield of potassium tris(4-nitrophenyl)methanide while minimizing side products?

Methodological Answer:
Key factors include:

• Stoichiometric Control : Use a 3:1 molar ratio of 4-nitrophenyl precursor to potassium methanide to avoid oligomerization.
• Reaction Solvent : Anhydrous THF or DMF enhances solubility of nitroaromatic intermediates .
• Temperature Gradients : Slow heating (40–60°C) prevents nitro group decomposition; monitor via in situ Raman spectroscopy .
• Workup : Quench with degassed, deionized water to precipitate the product, followed by Soxhlet extraction with ethyl acetate to remove unreacted nitrophenyl species .

Basic: Which analytical techniques are most reliable for assessing the purity of this compound?

Methodological Answer:

• Elemental Analysis (EA) : Verify C, H, N, and K content (±0.3% deviation expected).
• Ion Chromatography (IC) : Quantify residual nitrate or sulfate counterions .
• Cyclic Voltammetry (CV) : Detect redox-active impurities (e.g., free nitro groups) in anhydrous acetonitrile with 0.1 M TBAPF$_6$ as electrolyte .
• LC-HRMS : Confirm molecular ion ([M–K]$^-$) and isotopic pattern match .

Advanced: How can computational modeling predict the reactivity of potassium tris(4-nitrophenyl)methanide in nucleophilic environments?

Methodological Answer:

• DFT Studies : Calculate Fukui indices to identify electrophilic/nucleophilic sites. The nitro groups’ electron-withdrawing nature likely directs nucleophilic attack to the methanide carbon .
• Molecular Dynamics (MD) : Simulate solvation effects in polar aprotic solvents (e.g., DMSO) to model reaction pathways.
• Hammett Plots : Correlate substituent effects (σ$^-$ for nitro) with reaction rates using linear free-energy relationships . Experimental validation via $^{19}\text{F}$ NMR (if fluorinated analogs are synthesized) can refine predictions .

Basic: What are the primary decomposition pathways of this compound under thermal stress?

Methodological Answer:
Thermogravimetric analysis (TGA) coupled with pyrolysis-GC/MS reveals:

Nitro Group Reduction : At 150–200°C, nitro groups may reduce to amines or form nitroxide radicals.

Potassium Migration : Above 250°C, K$^+$ may dissociate, leading to methanide fragmentation.

Char Formation : Aromatic condensation products dominate above 300°C. DSC can identify exothermic decomposition peaks, guiding safe handling protocols .

Advanced: How can researchers address challenges in crystallizing potassium tris(4-nitrophenyl)methanide for SC-XRD?

Methodological Answer:

• Solvent Screening : Use high-throughput vapor diffusion with mixed solvents (e.g., DCM/hexane) to induce slow nucleation.
• Additive Engineering : Introduce templating agents (e.g., crown ethers) to stabilize potassium coordination .
• Cryocrystallography : Flash-cool crystals to 100 K to reduce thermal motion artifacts.
• Twinned Crystal Refinement : Employ SHELXL’s TWIN and BASF commands to model overlapping lattices .